molecular formula C16H16N2 B8580413 Benzyl-(1H-indol-7-ylmethyl)amine

Benzyl-(1H-indol-7-ylmethyl)amine

Cat. No.: B8580413
M. Wt: 236.31 g/mol
InChI Key: XYPDHTWEUKGKDU-UHFFFAOYSA-N
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Description

Benzyl-(1H-indol-7-ylmethyl)amine is a useful research compound. Its molecular formula is C16H16N2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16N2

Molecular Weight

236.31 g/mol

IUPAC Name

N-(1H-indol-7-ylmethyl)-1-phenylmethanamine

InChI

InChI=1S/C16H16N2/c1-2-5-13(6-3-1)11-17-12-15-8-4-7-14-9-10-18-16(14)15/h1-10,17-18H,11-12H2

InChI Key

XYPDHTWEUKGKDU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CNCC2=CC=CC3=C2NC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add benzyl amine (7.5 g, 69.7 mmol), sodium triacetoxyborohydride (20.7 g, 97.5 mmol) and acetic acid (6.0 mL, 104.6 mmol) to a solution of 1H-indole-7-carboxaldehyde (10.1 g, 69.7 mmol) in 1,2-dichloroethane (100 mL). Stir at ambient temperature for 24 hours. Dilute with dichloromethane and wash the organic layer with water. Dry with magnesium sulfate and concentrate. Purify by chromatography (silica gel; ethyl acetate/methanol; 10:0.3 to 10:1) to yield a light yellow solid (13.5 g, 82%). MS (ESI) m/z 237 (M+H)+.
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6 mL
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10.1 g
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100 mL
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82%

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